Cas no 76556-07-5 (2,3,5,6-Tetramethylpyrazine trihydrate)

• Product Name: 2,3,5,6-Tetramethylpyrazine trihydrate
• CAS No: 76556-07-5
• MF: C₈H₁₈N₂O₃
• MW: 190.240122318268
• CID: 1058428
• PubChem ID: 66732985
• Update Time: 2025-04-20

2,3,5,6-Tetramethylpyrazine trihydrate Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetramethylpyrazine trihydrate
• Tetramethylpyrazine--water (1/3)
• DTXSID60735664
• tetramethylpyrazine trihydrate
• 76556-07-5

• Inchi： 1S/C8H12N2.3H2O/c1-5-6(2)10-8(4)7(3)9-5;;;/h1-4H3;3*1H2
• InChI Key： MAAZDFZETNADTQ-UHFFFAOYSA-N
• SMILES： O.O.O.N1C(C)=C(C)N=C(C)C=1C

Computed Properties

• Exact Mass: 190.13174244g/mol
• Monoisotopic Mass: 190.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 87.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.8Ų